Cas no 2172034-93-2 (3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile)

• Product Name: 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile
• CAS No: 2172034-93-2
• MF: C₁₄H₁₄F₃N₃
• MW: 281.27627325058
• CID: 5975019
• PubChem ID: 165589740
• Update Time: 2025-06-11

3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile
• 3-[(ethylamino)methyl]-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile
• 2172034-93-2
• EN300-1591526

• Inchi： 1S/C14H14F3N3/c1-3-19-8-11-10-6-9(14(15,16)17)4-5-12(10)20(2)13(11)7-18/h4-6,19H,3,8H2,1-2H3
• InChI Key： OFNSGILHNFEAFL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C(CNCC)=C(C#N)N2C)(F)F

Computed Properties

• Exact Mass: 281.11398195g/mol
• Monoisotopic Mass: 281.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.8Ų

Additional information on 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile

Introduction to 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile (CAS No. 2172034-93-2)

3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2172034-93-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a heterocyclic structure renowned for its broad spectrum of biological activities. The presence of functional groups such as an ethylamino side chain, a methyl group, and a trifluoromethyl substituent, along with the nitrile group at the 2-position, endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The indole core is a privileged scaffold in drug discovery, with numerous FDA-approved drugs featuring indole moieties. Its aromaticity and ability to interact with biological targets make it an ideal platform for designing molecules with therapeutic potential. The specific arrangement of substituents in 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile contributes to its distinct pharmacophore, which may influence its binding affinity and selectivity towards various biological receptors.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding properties. The trifluoromethyl group in this compound is a classic example of such a substituent, known to modulate lipophilicity and electronic properties, thereby affecting drug efficacy. This feature has been extensively studied in the context of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

The nitrile group at the 2-position of the indole ring introduces polarity and reactivity, which can be exploited for further derivatization or as a handle for bioconjugation strategies. Such modifications are often employed to enhance solubility, improve pharmacokinetic profiles, or target specific cellular compartments. The combination of these structural elements suggests that 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile could exhibit multiple modes of action, making it a versatile tool for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have shown that compounds with similar indole scaffolds can interact with targets such as G protein-coupled receptors (GPCRs), transcription factors, and enzymes involved in signal transduction pathways. The presence of the ethylamino side chain may facilitate interactions with positively charged residues in these targets, enhancing binding affinity.

The synthesis of 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. The use of advanced catalytic systems has streamlined these processes, making it feasible to produce this compound on a larger scale for preclinical studies.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression. For instance, the trifluoromethyl group could enhance interactions with tyrosine kinases, which are frequently overexpressed in tumors. Additionally, the nitrile group may serve as a substrate for enzymatic hydrolysis, leading to bioactivation or covalent binding to target proteins.

The ethylamino side chain adds another layer of complexity to its pharmacological profile. This moiety is known to enhance solubility and improve oral bioavailability when incorporated into drug molecules. Its ability to form hydrogen bonds with polar residues in biological targets may also contribute to the compound's binding specificity.

Given its structural features and potential biological activities, 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile represents an exciting avenue for further exploration in medicinal chemistry. Future research should focus on optimizing its synthesis, evaluating its pharmacokinetic properties, and conducting comprehensive biological assays to uncover new therapeutic opportunities.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By analyzing vast datasets of chemical structures and their biological activities, computational models can predict which modifications are likely to enhance potency or selectivity. This approach has already led to the discovery of several novel drug candidates that would have been difficult or time-consuming to identify through traditional methods.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties make them invaluable for designing molecules with improved pharmacological profiles. The trifluoromethyl group is particularly noteworthy for its ability to increase metabolic stability by resisting oxidative degradation. This feature is especially relevant for drugs that require prolonged half-lives or multiple daily dosing regimens.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 3-(ethylamino)methyl-1-methyl-5-(trifluoromethyl)-1H-indole-2-carbonitrile will play an increasingly important role in addressing unmet medical needs. Their multifaceted structural features offer opportunities for innovation across multiple disciplines within pharmaceutical science.